cis-1,4-Dichloro-2-butene

• CAS No.: 1476-11-5
• Product Name: cis-1,4-Dichloro-2-butene
• Molecular Formula: C4H6Cl2
• Molecular Weight: 124.99 g/mol
• IUPAC Name: (Z)-1,4-dichlorobut-2-ene
• Standard InChI: InChI=1S/C4H6Cl2/c5-3-1-2-4-6/h1-2H,3-4H2/b2-1-
• Standard InChIKey: FQDIANVAWVHZIR-UPHRSURJSA-N
• Isomeric SMILES: C(/C=C\CCl)Cl
• SMILES: C(C=CCCl)Cl
• Canonical SMILES: C(C=CCCl)Cl
• Boiling Point: 313 °F at 760 mm Hg (USCG, 1999); 155.3 °C; 152.5 °C; 158 °C
• Colorform: Colorless liquid
• Density: 1.112 at 68 °F (USCG, 1999); 1.188 @ 25 °C/4 °C; 1.1858
• Melting Point: -54 °F (USCG, 1999); -14.166666666699998 °C; -48 °C; 3.5 °C
• Physical Description: 1,4-dichloro-2-butene appears as a clear colorless liquid. Burns, though may be difficult to ignite. Corrosive to tissue. Denser than water and insoluble in water. Vapors heavier than air. Used to make other chemicals.; Liquid
• Description: 1,4-dichloro-2-butene appears as a clear colorless liquid. Burns, though may be difficult to ignite. Corrosive to tissue. Denser than water and insoluble in water. Vapors heavier than air. Used to make other chemicals.
• Shelf Life: Reacts slowly with water to form hydrochloric acid. /Dichlorobutene/
• Solubility: Sol in alcohol, ether, acetone, benzene; In water , 580 mg/l @ 25 °C; Miscible with benzene, alc, carbon tetrachloride; immiscible with ethylene glycol and glycerol.; Soluble in ether.; Water solubility = 580 mg/l at 25 °C
• Synonyms: (2Z)-1,4-Dichloro-2-butene; (Z)-1,4-Dichlorobutene; 1,4-Dichloro-cis-2-butene; cis-1,2-Bis(chloromethyl)ethene; cis-1,4-Dichloro-2-butene
• Vapor Pressure: 3.75 mmHg; 4.09 mm Hg @ 25 °C; 3 mm Hg @ 25 °C
• PubChem Compound: 6432115
• Last Modified: Nov 17 2021